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Introduction

The cyclic peptide CTTHWGFTLC has emerged as a noteworthy inhibitor of matrix
metalloproteinases (MMPs), specifically targeting MMP-2 and MMP-9.[1] These enzymes are
critical in the degradation of the extracellular matrix, a process implicated in various
physiological and pathological events, including tumor cell migration and invasion. This guide
provides a comprehensive overview of the structure, synthesis, and biological activity of the
cyclic peptide CTTHWGFTLC, with a focus on its potential as a therapeutic agent.

Molecular Structure and Properties

The primary structure of the peptide is composed of the amino acid sequence Cys-Thr-Thr-His-
Trp-Gly-Phe-Thr-Leu-Cys. The cyclic nature of this peptide is conferred by a disulfide bond
between the two cysteine residues.[2][3] This cyclization imparts conformational rigidity, which
is often associated with increased receptor selectivity and biological potency.[4]

Physicochemical Properties
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Amino Acid Sequence

Cys-Thr-Thr-His-Trp-Gly-Phe-Thr-Leu-Cys

Molecular Formula

C53H75N13013S52

Molecular Weight

1186.37 g/mol

Cyclization

Disulfide bridge between Cysl and Cys10

Structural Diagram

The disulfide bridge between the N-terminal and C-terminal cysteine residues creates a cyclic

structure that is crucial for its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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